Lycopsamine N-oxide-d7

• Molecular Formula: C15H25NO6
• Molecular Weight: 322.40 g/mol
• InChI: InChI=1S/C15H25NO6/c1-9(2)15(20,10(3)17)14(19)22-8-11-4-6-16(21)7-5-12(18)13(11)16/h4,9-10,12-13,17-18,20H,5-8H2,1-3H3/t10-,12+,13+,15-,16?/m0/s1/i1D3,2D3,9D
• InChIKey: DNAWGBOKUFFVMB-SBPGMHFSSA-N

Lycopsamine N-oxide-d7 Analytical Standard

Lycopsamine N-oxide-d7 is a stable isotope-labeled analog of the pyrrolizidine alkaloid (PA) N-oxide, Lycopsamine N-oxide (unlabeled CAS 95462-15-0) . This compound is specifically deuterated, featuring seven deuterium (²H) atoms incorporated into its molecular framework (molecular formula C₁₅H₁₈D₇NO₆, molecular weight 322.41), resulting in a nominal mass shift of +7 Da relative to the unlabeled parent molecule . As a non-native isotopologue, it is designed as a surrogate analyte and internal standard (IS) for the accurate quantification of the naturally occurring hepatotoxic contaminant, Lycopsamine N-oxide, in complex biological and food matrices using mass spectrometry-based methods [1].

Format Stable isotope-labeled internal standard (d7)

Workflow LC-MS/MS isotope dilution quantification

Matrix context Complex food, botanical, and biological matrices

• [1] Chung, S.W.C.; Lam, C.H. Development of an Analytical Method for Analyzing Pyrrolizidine Alkaloids in Different Groups of Food by UPLC-MS/MS. J. Agric. Food Chem. 2018, 66, 11192-11203. View Source

Why Lycopsamine N-oxide-d7 Is Essential

Generic substitution of Lycopsamine N-oxide-d7 with the unlabeled Lycopsamine N-oxide or structurally distinct, non-deuterated internal standards fundamentally compromises the accuracy and reliability of quantitative LC-MS/MS assays. Unlabeled standards cannot be distinguished by the mass spectrometer from the target analyte present in the sample, rendering them useless as internal standards for isotope dilution [1]. Furthermore, utilizing a non-analogous, deuterated PA (e.g., Europine N-oxide-d6) fails to adequately correct for the variable, analyte-specific matrix effects—such as ion suppression or enhancement—that are pervasive in complex sample matrices like honey, herbal teas, and botanical extracts [2]. These uncorrected matrix effects can lead to significant quantitative bias, with reported recovery ranges for PA N-oxides spanning from 50% to 120% when proper isotopic correction is not applied [3]. Only a true isotopologue like Lycopsamine N-oxide-d7, which co-elutes with and experiences nearly identical chemical and ionization behavior as the native analyte, can reliably compensate for these errors to ensure method accuracy and precision.

Unlabeled analog indistinguishable in MS

Using unlabeled Lycopsamine N-oxide cannot differentiate internal standard from endogenous analyte, eliminating quantification accuracy.

Non-analogous deuterated ISTD fails matrix correction

Structurally different deuterated PAs (e.g., Europine N-oxide-d6) may not co-elute or correct analyte-specific ion suppression/enhancement.

Only true isotopologue ensures reliable compensation

Co-elution and identical ionization behavior of d7-ISTD are required to normalize recovery variability (reported 50–120% without correction).

• [1] Carl Roth GmbH. Lycopsamine N-oxide ROTICHROM® HPLC. Technical Datasheet. View Source
• [2] KCAS Bio. The Value of Deuterated Internal Standards. View Source
• [3] Chung, S.W.C.; Lam, C.H. Development of an Analytical Method for Analyzing Pyrrolizidine Alkaloids in Different Groups of Food by UPLC-MS/MS. J. Agric. Food Chem. 2018, 66, 11192-11203. View Source

Key Differentiators of Lycopsamine N-oxide-d7

Superior Mass Spectrometric Resolution

Lycopsamine N-oxide-d7 provides a definitive +7 Da mass difference relative to its unlabeled comparator, Lycopsamine N-oxide (C₁₅H₂₅NO₆, 315.36 g/mol) [1]. This ensures baseline mass spectrometric separation, eliminating isotopic cross-talk and enabling unambiguous MRM transition selection, a critical requirement for quantitative accuracy in complex sample matrices .

Mass Shift

Head-to-head

+7 Da mass shift from unlabeled parent (322.41 vs 315.36 g/mol)

Baseline MS separation, no isotopic cross-talk

Theoretical m/z shift confirmed by molecular formula

Evidence Dimension	Mass Spectrometric Differentiation (Nominal Mass)
Target Compound Data	322.41 g/mol (C₁₅H₁₈D₇NO₆)
Comparator Or Baseline	315.36 g/mol (C₁₅H₂₅NO₆, unlabeled Lycopsamine N-oxide)
Quantified Difference	+7 Da mass shift
Conditions	Theoretical calculation based on molecular formula and isotopic substitution.

Why This Matters

This mass shift is essential for using the compound as a stable isotope-labeled internal standard (SIL-IS) in LC-MS/MS, allowing the mass spectrometer to distinguish the standard from the endogenous analyte for accurate quantification.

• [1] PhytoLab. Lycopsamine N-oxide Reference Substance Datasheet. CAS 95462-15-0, Molecular Weight 315.36. View Source

Enhanced Isotopic Purity

With a stated purity of ≥98% and incorporation of seven deuterium atoms, Lycopsamine N-oxide-d7 offers a more definitive mass shift than the d3-labeled analog (C₁₅H₂₂D₃NO₆, MW 318.38) . The larger +7 Da shift (vs. +3 Da for the d3-analog) provides a greater margin of safety against potential isotopic overlap from the analyte's natural M+3 or M+7 isotopomers in complex samples, thereby minimizing a common source of systematic error in isotope dilution mass spectrometry .

Isotopic Purity

Head-to-head

7 deuterium atoms (≥98%) vs d3 analog (3 D atoms)

Reduced risk of natural isotopomer interference

Greater margin for LC-MS/MS quantitation at low levels

Evidence Dimension	Degree of Deuteration & Mass Resolution
Target Compound Data	7 deuterium atoms incorporated (≥98% purity), +7 Da mass shift
Comparator Or Baseline	Lycopsamine N-oxide-d3: 3 deuterium atoms incorporated, +3 Da mass shift
Quantified Difference	+4 Da greater mass shift; reduced risk of isotopic interference from the analyte
Conditions	Comparison of vendor-specified molecular formulas and typical purities for deuterated standards.

Why This Matters

For procurement, the d7-labeled version is technically superior for high-sensitivity LC-MS/MS assays as it reduces the potential for spectral overlap with the unlabeled analyte's natural isotopic envelope, improving the limit of quantitation and method robustness.

Matrix Effect Mitigation for PA Quantification

In multi-analyte UPLC-MS/MS methods for food safety, isotopically labeled internal standards like Lycopsamine N-oxide-d7 are explicitly required to correct for the significant variation in PA and PA N-oxide performance across different food commodities [1]. Without such a matched isotopic standard, recoveries for PA N-oxides in complex matrices have been documented to range widely from 50% to 120%, indicating severe matrix-induced ion suppression or enhancement [1]. Using an unlabeled standard or a non-structurally identical PA would not compensate for these analyte-specific effects, leading to inaccurate results.

Matrix Correction

Class-level

Without ISTD: recovery 50–120%; with ISTD: expected within 70–120%

Isotopic correction essential for complex food matrices

Inference from multi-analyte UPLC-MS/MS method (Chung & Lam 2018)

Evidence Dimension	Recovery Range and Matrix Effect Correction
Target Compound Data	Expected to achieve recovery within 70-120% (typical validated method criteria)
Comparator Or Baseline	PA N-oxides without isotopic correction: reported recovery range 50–120% in food matrices
Quantified Difference	Reduces variability and bias; enables method to meet standard validation criteria (e.g., SANTE/11312/2021).
Conditions	Inference based on data from a validated UPLC-MS/MS method for 15 PAs and 13 PA N-oxides in diverse foodstuffs (cereals, dairy, honey, tea, spices) [1].

Why This Matters

Procuring this specific internal standard is a prerequisite for developing and validating an analytical method that meets the accuracy and precision requirements of regulatory bodies (e.g., EFSA, FDA) for the detection of toxic PA N-oxides in food and feed.

• [1] Chung, S.W.C.; Lam, C.H. Development of an Analytical Method for Analyzing Pyrrolizidine Alkaloids in Different Groups of Food by UPLC-MS/MS. J. Agric. Food Chem. 2018, 66, 11192-11203. View Source

Applications of Lycopsamine N-oxide-d7

Regulatory Food Safety Monitoring

This compound is essential as an internal standard for isotope dilution LC-MS/MS methods designed to meet stringent regulatory limits for pyrrolizidine alkaloids (PAs) and their N-oxides in food commodities. The d7-label allows for precise correction of matrix effects in complex samples like honey, tea infusions, and spices, ensuring that quantitative results for Lycopsamine N-oxide fall within validated recovery ranges (e.g., 70-120%) and achieve low limits of detection (LOD) required by agencies like EFSA [1].

Metabolic Fate in Toxicology Studies

In toxicology research, Lycopsamine N-oxide-d7 can be used as a tracer to study the absorption, distribution, metabolism, and excretion (ADME) of the toxic PA N-oxide in in vitro or in vivo models . The distinct mass shift of the deuterated compound allows researchers to differentiate the administered dose from the naturally occurring alkaloid, providing clear insights into its metabolic conversion and tissue distribution, such as in studies of its accumulation in liver tissue.

Method Development for Botanical Matrices

Analytical chemists developing and validating new UPLC-MS/MS methods for the simultaneous determination of multiple PAs and PA N-oxides in challenging matrices (e.g., comfrey root, Emilia sonchifolia, or dietary supplements) rely on Lycopsamine N-oxide-d7 as a key component of their calibration and quality control protocols [2]. Its use is critical for establishing method accuracy, precision, and robustness by compensating for variable extraction efficiencies and ionization suppression/enhancement, as highlighted in method development for complex food groups where matrix effects are a primary challenge [1].

CRM Production Quality Control

Producers of certified reference materials (CRMs) for toxic plant constituents utilize Lycopsamine N-oxide-d7 to perform high-accuracy value assignment and homogeneity testing. The stability and purity (≥98%) of the deuterated standard ensure reliable, long-term calibration for quantifying the unlabeled Lycopsamine N-oxide content in botanical reference materials, which are then used by testing laboratories worldwide for instrument calibration and method validation.

Application

Selection Property

Validation Focus

Food contaminant residue analysis

Co-eluting d7 internal standard for matrix correction

Recovery and precision in honey, tea, and spice matrices

Toxicokinetic / ADME research

Deuterated tracer (+7 Da mass label)

Metabolic fate and tissue distribution studies

Multi-analyte botanical method development

Simultaneous PA/PA-N-oxide calibration

Accuracy and robustness in complex botanical extracts

CRM production and value assignment

High-purity deuterated reference (≥98%)

Homogeneity and long-term calibration stability

• [1] Chung, S.W.C.; Lam, C.H. Development of an Analytical Method for Analyzing Pyrrolizidine Alkaloids in Different Groups of Food by UPLC-MS/MS. J. Agric. Food Chem. 2018, 66, 11192-11203. View Source
• [2] Zan, K.; et al. [Simultaneous determination of six pyrrolizidine alkaloids in different parts of Emilia sonchifolia by UPLC-MS/MS]. Zhongguo Zhong Yao Za Zhi. 2021, 46, 4633-4639. View Source